Cas no 2137682-92-7 (methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate)
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-731054
- 2137682-92-7
- methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate
-
- Inchi: 1S/C14H14N2O4/c1-19-13-5-3-4-11(14(18)20-2)12(13)8-16-7-10(9-17)6-15-16/h3-7,9H,8H2,1-2H3
- InChI Key: PMGKMURGMNFBKN-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C(=O)OC)=C1CN1C=C(C=O)C=N1
Computed Properties
- Exact Mass: 274.09535693g/mol
- Monoisotopic Mass: 274.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.4Ų
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-731054-0.05g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 0.05g |
$744.0 | 2023-05-29 | ||
| Enamine | EN300-731054-0.1g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 0.1g |
$779.0 | 2023-05-29 | ||
| Enamine | EN300-731054-0.25g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 0.25g |
$814.0 | 2023-05-29 | ||
| Enamine | EN300-731054-0.5g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 0.5g |
$849.0 | 2023-05-29 | ||
| Enamine | EN300-731054-1.0g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 1g |
$884.0 | 2023-05-29 | ||
| Enamine | EN300-731054-2.5g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 2.5g |
$1735.0 | 2023-05-29 | ||
| Enamine | EN300-731054-5.0g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 5g |
$2566.0 | 2023-05-29 | ||
| Enamine | EN300-731054-10.0g |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate |
2137682-92-7 | 10g |
$3807.0 | 2023-05-29 |
methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate
Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate: A Comprehensive Overview
Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate, identified by the CAS number 2137682-92-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoates, featuring a benzoate ester functional group and a substituted pyrazole moiety. The structure of this compound is characterized by a benzene ring substituted with a methoxy group at the 3-position and a methyl ester group at the 2-position, further substituted with a (4-formyl-1H-pyrazol-1-yl)methyl group. This unique combination of functional groups makes it a versatile molecule for further chemical modifications and applications.
The synthesis of methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate involves multi-step organic reactions, including nucleophilic aromatic substitution, esterification, and pyrazole ring formation. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product. Researchers have explored various catalysts and reaction conditions to enhance the efficiency of these processes, making this compound more accessible for large-scale production.
One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyrazole ring is known for its pharmacological activity, and the presence of formyl and methoxy groups further enhances its bioactivity. Studies have shown that derivatives of this compound exhibit anti-inflammatory, antioxidant, and anticancer properties. For instance, recent research has demonstrated that methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate can inhibit certain enzymes associated with chronic inflammatory diseases, making it a potential candidate for therapeutic interventions.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of electron-donating methoxy and formyl groups in its structure makes it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as an electron transport layer in organic photovoltaic devices, where it has demonstrated improved charge transport properties compared to traditional materials. This highlights its potential in advancing renewable energy technologies.
The environmental impact of methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles under various environmental conditions. Preliminary findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal in industrial settings. However, further research is required to fully understand its long-term environmental effects.
From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound with high precision. These techniques have provided insights into its molecular structure and stability under different conditions. For example, NMR studies have revealed the stereochemical arrangement of substituents on the benzene ring, which is critical for understanding its reactivity and functionality.
Looking ahead, the development of novel derivatives of methyl 2-[(4-formyl-1H-pyrazol-1-y l)methyl]-3-methoxybenzoate is expected to expand its application scope further. Researchers are exploring modifications to the pyrazole ring and substituent groups to enhance specific properties such as solubility, stability, and bioavailability. These efforts are likely to result in new materials with tailored functionalities for diverse industries.
In conclusion, methyl 2-[ (4-formyl -1 H -pyrazol -1 - yl ) methyl ] -3 -methoxybenzoate (CAS No 2137682 -92 -7) is a multifaceted compound with significant potential across various fields. Its unique chemical structure enables diverse applications in pharmaceuticals, materials science, and renewable energy technologies. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic and industrial settings.
2137682-92-7 (methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)